Cas no 2411240-43-0 (5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate)

• Product Name: 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate
• CAS No: 2411240-43-0
• MF: C₁₀H₁₁FO₄S
• MW: 246.255345582962
• CID: 6221370
• PubChem ID: 145902437
• Update Time: 2025-10-28

5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3919190174
• 2411240-43-0
• EN300-7553561
• 5-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate
• 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate

• Inchi： 1S/C10H11FO4S/c11-16(13,14)15-10-6-2-3-7-8(10)4-1-5-9(7)12/h2-3,6,9,12H,1,4-5H2
• InChI Key： FSWXFHJZBZQRCL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC2=C1CCCC2O)F

Computed Properties

• Exact Mass: 246.03620816g/mol
• Monoisotopic Mass: 246.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72Ų

Additional information on 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate

Introduction to 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate (CAS No. 2411240-43-0)

5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate (CAS No. 2411240-43-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The chemical structure of 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate consists of a tetrahydronaphthalene ring system with a hydroxyl group at the 5-position and a sulfurofluoridate moiety. The tetrahydronaphthalene ring is a common scaffold in many bioactive molecules due to its ability to modulate various biological processes. The hydroxyl group adds polarity and potential hydrogen bonding capabilities, while the sulfurofluoridate group introduces unique chemical reactivity and biological properties.

Recent studies have highlighted the pharmacological properties of 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate. One of the key areas of interest is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. Research has shown that 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate exhibits strong antioxidant activity in vitro and in vivo models.

Another significant area of research is the compound's anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Studies have demonstrated that 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in both cellular and animal models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The mechanism of action of 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate has been the subject of intensive investigation. It has been found to interact with multiple cellular targets, including enzymes involved in oxidative stress pathways and inflammatory signaling cascades. For instance, it can inhibit the activity of NADPH oxidase, an enzyme responsible for generating reactive oxygen species (ROS), thereby reducing oxidative stress. Additionally, it can modulate the expression of genes involved in inflammation by interacting with transcription factors such as NF-κB.

In terms of pharmacokinetics, 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate has shown favorable properties. It exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Preclinical studies have also demonstrated that it has a reasonable bioavailability when administered orally or intravenously. These properties make it an attractive candidate for further development into therapeutic agents.

The toxicological profile of 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate has been evaluated in several studies to ensure its safety for use in humans. Toxicity assessments have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. However, further long-term studies are necessary to fully understand its safety profile.

From a synthetic chemistry perspective, the preparation of 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate involves several steps that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically starts with the formation of the tetrahydronaphthalene core through catalytic hydrogenation reactions followed by functionalization steps to introduce the hydroxyl and sulfurofluoridate groups. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical testing.

In conclusion, 5-Hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl sulfurofluoridate (CAS No. 2411240-43-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.